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Introduction:

The jasmonate signaling pathway is a critical regulator of plant growth, development, and
defense responses against biotic and abiotic stresses. Central to this pathway are the
JASMONATE-ZIM DOMAIN (JAZ) proteins, which act as transcriptional repressors. The term
"Garjasmin" is not commonly used in scientific literature; it is likely a reference to the key
players within the jasmonate pathway, particularly the JAZ proteins. This document provides
detailed application notes on the protein interactions within the jasmonate signaling cascade
and protocols for their investigation using pulldown assays.

I. The Jasmonate Signaling Pathway

The core of the jasmonate signaling pathway involves the interaction between JAZ repressor
proteins, the F-box protein CORONATINE INSENSITIVEL (COI1), and various transcription
factors.[1][2] In the absence of the bioactive jasmonate, jasmonoyl-L-isoleucine (JA-lle), JAZ
proteins bind to and inhibit transcription factors such as MYC2, preventing the expression of
jasmonate-responsive genes.[1][3] This repression is often mediated by the recruitment of the
corepressor TOPLESS (TPL).[2]
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Upon stress signals, JA-lle is synthesized and acts as a molecular glue, promoting the
interaction between JAZ proteins and COI1.[1][4] COI1 is part of the Skp1/Cullin/F-box
(SCFCOI1) E3 ubiquitin ligase complex.[1][2] The formation of the COI1-JA-lle-JAZ ternary
complex leads to the ubiquitination and subsequent degradation of JAZ proteins by the 26S
proteasome.[1][2][4][5] The degradation of JAZ repressors releases the transcription factors,
allowing them to activate the expression of downstream genes involved in defense and
developmental processes.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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